1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)pentan-1-one hydrochloride

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]pentan-1-one;hydrochloride
• InChI: InChI=1S/C13H22N4O.ClH/c1-3-4-5-12(18)16-8-10-17(11-9-16)13-14-6-7-15(13)2;/h6-7H,3-5,8-11H2,1-2H3;1H
• InChI Key: XXONNSVFVPVVHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=NC=CN2C.Cl
• Molecular Formula: C13H23ClN4O
• Molecular Weight: 286.80 g/mol

Description

Synthesis Analysis

The synthesis of 1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)pentan-1-one hydrochloride involves several steps. One common synthetic route includes the condensation of 1,3-dihydro-2H-1,3-benzimidazole-2-thione with 4-fluorobenzaldehyde in a suitable solvent (e.g., DMSO). This reaction yields 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde, which serves as an intermediate. Subsequent steps involve the transformation of this intermediate into the final product .

Physical And Chemical Properties Analysis

• Physical Form : 1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)pentan-1-one hydrochloride exists as a liquid .

Scientific Research Applications

Antibacterial Activity

. They can be used in the development of new drugs to combat antibiotic-resistant bacteria, which is a growing public health concern.

Antimycobacterial Activity

. This could be a promising area of research given the global burden of tuberculosis.

Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antitumor Activity

. They could be used in the development of new cancer therapies.

Antidiabetic Activity

. This could lead to the development of new treatments for diabetes.

Antiviral Activity

. They could potentially be used in the development of new antiviral drugs.

Safety and Hazards

1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)pentan-1-one hydrochloride should be handled with care due to its potential biological activity. Safety precautions include proper lab attire, adequate ventilation, and adherence to chemical handling protocols. Consult the Material Safety Data Sheet (MSDS) for detailed safety information .

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to interact with a broad range of targets, including various enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often acting as inhibitors or modulators .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways, often related to the targets they interact with .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .